Cas no 1554279-89-8 (Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)-)

• Product Name: Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)-
• CAS No: 1554279-89-8
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 5915924
• PubChem ID: 118176508
• Update Time: 2025-05-26

Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)-
• 1554279-89-8
• methyl (3S)-3-amino-3-carbamoylpropanoate
• methyl isoasparaginate
• SCHEMBL16838810
• EN300-7198363

• Inchi： 1S/C5H10N2O3/c1-10-4(8)2-3(6)5(7)9/h3H,2,6H2,1H3,(H2,7,9)/t3-/m0/s1
• InChI Key： PRMAISBOUNRTAD-VKHMYHEASA-N
• SMILES： C(OC)(=O)C[C@H](N)C(N)=O

Computed Properties

• Exact Mass: 146.06914219g/mol
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±37.0 °C(Predicted)
• pka: 15.31±0.50(Predicted)

Additional information on Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)-

Comprehensive Overview of Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)- (CAS No. 1554279-89-8)

Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)-, with the CAS number 1554279-89-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, often referred to by its systematic name, is a derivative of butanoic acid, featuring unique functional groups that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and oxo groups, along with the esterification at the terminal carboxyl group, provides this molecule with distinct reactivity and potential applications.

In recent years, the demand for 3,4-diamino-4-oxo-butanoic acid methyl ester has increased due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its stereospecificity, as the (3S)- configuration can influence the biological activity of derived compounds. This aligns with the growing trend in the pharmaceutical industry to focus on enantiomerically pure substances, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The synthesis and applications of Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)- are frequently discussed in academic and industrial circles. One of the most searched questions related to this compound is: "What are the key synthetic routes for 3,4-diamino-4-oxo-butanoic acid derivatives?" This reflects the broader interest in efficient and scalable methods for producing such intermediates. Common synthetic approaches involve the protection of functional groups, selective amination, and esterification steps, often requiring precise control over reaction conditions to achieve high yields and purity.

Another hot topic is the potential use of this compound in peptide mimetics and small molecule drug discovery. The 3,4-diamino-4-oxo moiety can serve as a building block for designing molecules that mimic natural peptides, which are increasingly important in targeting specific biological pathways. This is particularly relevant given the rise of personalized medicine and the need for targeted therapies with minimal off-target effects.

From an analytical perspective, characterizing Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)- involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the structure, purity, and stereochemical integrity of the compound. Researchers often search for "analytical methods for diamino-oxo butanoate esters" to ensure accurate quality control during synthesis and application.

The compound's stability and storage conditions are also critical considerations. Proper handling and storage under inert atmospheres or at controlled temperatures can prevent degradation, ensuring its utility in downstream applications. This is especially important for industrial-scale production, where consistency and reproducibility are paramount.

In summary, Butanoic acid, 3,4-diamino-4-oxo-, methyl ester, (3S)- (CAS No. 1554279-89-8) is a versatile and valuable intermediate in modern chemical and pharmaceutical research. Its unique structural features and potential applications in drug discovery make it a subject of ongoing interest. As the scientific community continues to explore its uses, this compound is likely to remain a key player in the development of innovative therapeutic solutions.